Cas no 835633-49-3 (Benzenamine, 4-[4-[(3-chlorophenyl)methyl]-1-piperazinyl]-)
835633-49-3 structure
Product Name:Benzenamine, 4-[4-[(3-chlorophenyl)methyl]-1-piperazinyl]-
CAS No:835633-49-3
MF:C17H20ClN3
MW:301.813802719116
CID:1808920
PubChem ID:9161578
Update Time:2025-04-21
Benzenamine, 4-[4-[(3-chlorophenyl)methyl]-1-piperazinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-[4-[(3-chlorophenyl)methyl]-1-piperazinyl]-
- SCHEMBL4493810
- DA-02519
- 4-[4-[(3-chlorophenyl)methyl]-1-piperazinyl]Benzenamine
- 835633-49-3
- AKOS002672434
-
- Inchi: 1S/C17H20ClN3/c18-15-3-1-2-14(12-15)13-20-8-10-21(11-9-20)17-6-4-16(19)5-7-17/h1-7,12H,8-11,13,19H2
- InChI Key: FCMBRZHFQVDAMS-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)CN1CCN(C2C=CC(=CC=2)N)CC1
Computed Properties
- Exact Mass: 301.135
- Monoisotopic Mass: 301.135
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.5A^2
- XLogP3: 3.3
Benzenamine, 4-[4-[(3-chlorophenyl)methyl]-1-piperazinyl]- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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